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Compound of Interest

Compound Name: Methyl germane

Cat. No.: B072786 Get Quote

Application Notes and Protocols for Methyl
Germane
Introduction
Methyl germane (CH₃GeH₃) is a colorless, flammable, and toxic gas that is utilized in the

semiconductor industry and for various research applications.[1][2] Due to its hazardous

properties, strict adherence to safety protocols for handling and storage is imperative to

mitigate risks of fire, explosion, and exposure.[1][3] This document provides detailed

application notes and protocols for the safe handling and storage of methyl germane, intended

for researchers, scientists, and drug development professionals.

Properties of Methyl Germane
A thorough understanding of the physical and chemical properties of methyl germane is

essential for its safe handling.
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Property Value Reference

Molecular Formula CH₆Ge [4]

Molecular Weight 90.70 g/mol [5]

CAS Number 1449-65-6 [4][5]

Physical State Gas [1]

Appearance Colorless gas [2]

Boiling Point -88 °C (195 K) (for Germane) [2]

Melting Point -165 °C (108 K) (for Germane) [2]

Flammability Extremely flammable gas [1]

Hazards
Toxic, flammable, potentially

pyrophoric
[1][2]

Hazard Identification and Safety Precautions
Methyl germane is classified as an extremely flammable gas that can form explosive mixtures

with air.[1][6] It is also a liquefied gas, which means it is contained under pressure and may

explode if heated.[1] Inhalation may cause respiratory irritation, and it can cause skin and

serious eye irritation.[1] Some sources also indicate that it may be fatal if inhaled.[6]

Personal Protective Equipment (PPE):
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PPE Item Specification Rationale Reference

Eye Protection

Chemical splash

goggles or safety

glasses. A face shield

is required if there is a

risk of explosion or

large splash.

Protects against

splashes and gas

exposure.

[7][8]

Hand Protection

Nitrile gloves

underneath neoprene

gloves.

Provides a double

barrier against skin

contact.

[1][7]

Body Protection

Fire-resistant lab coat

(e.g., Nomex). Avoid

synthetic materials.

Protects against fire

and chemical

splashes.

[7][9]

Respiratory Protection

NIOSH-certified

combination organic

vapor/acid gas

respirator or a self-

contained breathing

apparatus (SCBA) in

case of emergency.

Protects against

inhalation of toxic gas.
[1][6]

Footwear Closed-toe shoes.
Protects feet from

spills.
[7]

Experimental Protocols: Handling Methyl Germane
All handling of methyl germane must be conducted in a controlled environment by trained

personnel.

3.1. General Handling Protocol:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[1]
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Work in a well-ventilated area, preferably within a certified chemical fume hood or a glove

box with an inert atmosphere.[3][7]

Remove all flammable materials and ignition sources (e.g., open flames, sparks, hot

surfaces) from the work area.[1][6]

Ground and bond all containers and transfer lines to prevent static discharge.[1]

Use only non-sparking tools.[1][10]

Have appropriate fire extinguishing media readily available (e.g., dry chemical, carbon

dioxide).[1]

Gas Cylinder Handling:

Secure the methyl germane cylinder to a stable surface.[8]

Use a regulator and piping system compatible with methyl germane.

Purge the system with an inert gas (e.g., nitrogen or argon) before introducing methyl
germane.[11]

Check for leaks using a suitable leak detection solution or an appropriate gas detector.

Gas Transfer:

For small volume transfers, use a gas-tight syringe with a Luer-lock fitting.[9] The syringe

should have a volume at least twice that of the gas to be transferred to prevent plunger

blow-out.[8]

For larger volumes, the cannula technique is recommended.[8]

Perform all transfers slowly to avoid pressure buildup.

Post-Handling:

Close the cylinder valve after each use and when the cylinder is empty.[12]

Purge the system with an inert gas after use.[11]
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Wash hands and other exposed areas thoroughly with soap and water after handling.[1]

3.2. Emergency Procedures:

Leak:

Evacuate the area immediately.[1]

If it is safe to do so, shut off the gas supply.

Ventilate the area.[1]

Do not re-enter the area until it has been confirmed to be safe by a qualified person.

Fire:

If a leak has ignited, do not extinguish the flame unless the leak can be stopped safely.[12]

Use a dry chemical or carbon dioxide extinguisher.[1]

Cool the cylinder with a water spray from a safe distance to prevent rupture.[6]

Exposure:

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[1]

Skin Contact: Wash the affected area with plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1]

Storage Protocol
Proper storage of methyl germane is critical to maintaining its stability and preventing

accidents.
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Storage Parameter Specification Rationale Reference

Location

A well-ventilated, cool,

dry, and segregated

area. Store locked up.

Prevents

accumulation of

flammable vapors and

unauthorized access.

[1][12]

Temperature

Keep container below

50°C (122°F). Protect

from direct sunlight.

Prevents over-

pressurization and

potential explosion of

the cylinder.

[12][13]

Containers

Store in tightly closed,

properly labeled

cylinders.

Prevents leaks and

ensures proper

identification.

[1]

Incompatible Materials

Acids, alcohols,

oxidizing agents, and

other combustible

materials.

Prevents violent

reactions and fires.
[1][13]

Ventilation

Store in an area with

adequate general and

local exhaust

ventilation.

Prevents the buildup

of flammable or toxic

gas concentrations.

[13]

Waste Disposal
All materials contaminated with methyl germane, including empty cylinders and reaction

residues, must be treated as hazardous waste and disposed of in accordance with local, state,

and federal regulations.[7] Never open a container with residual material to the atmosphere.[7]

Visualizations
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Caption: Workflow for the safe handling of methyl germane.
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Storage Conditions Incompatible Materials

Methyl Germane Cylinder
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Caption: Key storage requirements for methyl germane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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